Cas no 2104-89-4 (methyl 2-amino-3-hydroxypropanoate)

methyl 2-amino-3-hydroxypropanoate structure

2104-89-4 structure

Product Name:methyl 2-amino-3-hydroxypropanoate

CAS No:2104-89-4

Molecular Formula:C₄H₉NO₃

Molecular Weight:119.11916

MDL:MFCD00044750

CID:252883

PubChem ID:416960

methyl 2-amino-3-hydroxypropanoate Properties

Names and Identifiers

- Methyl 2-amino-3-hydroxypropionate
- 2-Amino-3-Hydroxy-propionic acid methyl ester
- methyl 2-amino-3-hydroxypropanoate
- Methylserinat
- D,L-serine methyl ester
- Methyl D,L-Serinate Hydrochloride
- Methyl serinate
- rac-serine methyl ester
- Serine methyl ester
- AKOS001481129
- EN300-34022
- AKOS016042582
- 2104-89-4
- Methyl 2-amino-3-hydroxypropanoate #
- DTXSID60329047
- DL-Serine methyl ester HCl
- A815097
- Methyl2-amino-3-hydroxypropanoate
- CS-0449843
- FT-0686888
- FT-0649655
- Serine, methyl ester
- L-Serine, methyl ester, hydrochloride
- D,L-serine, methyl ester
- D87908
- SB45530
- serinmethylester
- SCHEMBL186262
- (S)-Methyl serinate
- Serine, methyl ester, DL-
- 7RWE8Z4C2X
- 2-AMINO-3-HYDROXYPROPIONIC ACID METHYL ESTER
- methyl 2-amino-3-hydroxy-propanoate
- DL-Serine, methyl ester
- l-Serine methyl ester
- Methyl DL-serinate
- BBL028002
- STL137771
- +Expand
- MDL： MFCD00044750
- InChIKey： ANSUDRATXSJBLY-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H9NO3/c1-8-4(7)3(5)2-6/h3,6H,2,5H2,1H3
- SMILES： COC(=O)C(CO)N

Computed Properties

Exact Mass: 119.05800
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 119.058243149g/mol
Heavy Atom Count: 8
Complexity: 83.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.4
Topological Polar Surface Area: 72.6Å²

Experimental Properties

LogP: -0.82070
PSA: 72.55000

methyl 2-amino-3-hydroxypropanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Ambeed	A154688-5g	Methyl 2-amino-3-hydroxypropanoate	2104-89-4	95+%	5g	$312.0	2024-07-28
Chemenu	CM124468-1g	methyl serinate	2104-89-4	95%	1g	$206
Enamine	EN300-34022-0.05g	methyl 2-amino-3-hydroxypropanoate	2104-89-4		0.05g	$19.0	2023-09-03

methyl 2-amino-3-hydroxypropanoate Suppliers

SU ZHOU HONG CHUANG YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:2104-89-4)

MR./MRS.:ZHANG JING LI

Phone:18151128828

Email:hc-sales@foxmail.com

methyl 2-amino-3-hydroxypropanoate Related Literature

1. Synthesis and stability of the cyclic sulfamidate of N-trityl-L-serine methyl ester

Melanie Pilkington,John D. Wallis J. Chem. Soc. Chem. Commun. 1993 1857
2. Proton ionisation constants and kinetics of base hydrolysis of some α-amino-acid esters in aqueous solution. Part II

R. W. Hay,P. J. Morris J. Chem. Soc. B 1970 1577
3. Efficient synthesis of (6R)-6-amino-1-methyl-4-(3-methylbenzyl)hexahydro-1H-1,4-diazepine from methyl (2R)- and (2S)-1-benzyloxycarbonylaziridine-2-carboxylates

Shiro Kato,Hiroshi Harada,Toshiya Morie J. Chem. Soc. Perkin Trans. 1 1997 3219
4. Chemistry and biology of the aminosulfonate cysteinolic acid: discovery, distribution, synthesis and metabolism

Laura Burchill,Spencer J. Williams Org. Biomol. Chem. 2022 20 3043
5. ‘One-pot’ synthesis and redox evaluations of chiral chalcogenocysteinol and β-bis-chalcogenoamine derivatives from l-serine methyl ester

Patrícia Foletto,Luciano Dornelles,Bernardo A. Iglesias,Andressa C. Bevilacqua,Paulo Piquini,Oscar E. D. Rodrigues New J. Chem. 2017 41 7424
6. Coupling reaction between electron-rich pyrimidinones and α-amino acids promoted by phosphonium salts

Abdelatif ElMarrouni,Josep M. Fabrellas,Montserrat Heras Org. Biomol. Chem. 2011 9 5967
7. An alternative approach to the synthesis of the three fragments of anachelin H

Fabián Garzón-Posse,Jo?lle Prunet,Diego Gamba-Sánchez Org. Biomol. Chem. 2020 18 2702
8. Synthesis of chiral Nβ-protected amino diselenides from the corresponding amino alkyl iodides using NaBH2Se3 as a selenating reagent and their conversion to seleninic acids

Nageswara Rao Panguluri,Veladi Panduranga,Girish Prabhu,T. M. Vishwanatha,Vommina V. Sureshbabu RSC Adv. 2015 5 51807
9. Synthesis of chiral Nβ-protected amino diselenides from the corresponding amino alkyl iodides using NaBH2Se3 as a selenating reagent and their conversion to seleninic acids

Nageswara Rao Panguluri,Veladi Panduranga,Girish Prabhu,T. M. Vishwanatha,Vommina V. Sureshbabu RSC Adv. 2015 5 51807
10. Modelling the site of bromide binding in vanadate-dependent bromoperoxidases

Verena Kraehmer,Dieter Rehder Dalton Trans. 2012 41 5225

2104-89-4 (methyl 2-amino-3-hydroxypropanoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:2104-89-4)methyl 2-amino-3-hydroxypropanoate

Purity:99%

Quantity:5g

Price($):281.0